Cas no 392239-64-4 (4-(dipropylsulfamoyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 4-(dipropylsulfamoyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 392239-64-4
• MF: C₁₇H₂₄N₄O₃S₃
• MW: 428.59245967865
• CID: 6032650
• PubChem ID: 4135304
• Update Time: 2025-11-01

4-(dipropylsulfamoyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dipropylsulfamoyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• Benzamide, 4-[(dipropylamino)sulfonyl]-N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-
• 4-(dipropylsulfamoyl)-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide
• 4-(dipropylsulfamoyl)-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• 392239-64-4
• AKOS024575449
• 4-(N,N-dipropylsulfamoyl)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)benzamide
• Oprea1_743158
• F0326-0059

• Inchi： 1S/C17H24N4O3S3/c1-4-11-21(12-5-2)27(23,24)14-9-7-13(8-10-14)15(22)18-16-19-20-17(26-16)25-6-3/h7-10H,4-6,11-12H2,1-3H3,(H,18,19,22)
• InChI Key： USTOMXPEBOFZHI-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC)S1)(=O)C1=CC=C(S(N(CCC)CCC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 428.10105416g/mol
• Monoisotopic Mass: 428.10105416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 6.89±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(dipropylsulfamoyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

Comprehensive Analysis of 4-(Dipropylsulfamoyl)-N-5-(Ethylsulfanyl)-1,3,4-Thiadiazol-2-ylbenzamide (CAS No. 392239-64-4)

The compound 4-(dipropylsulfamoyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 392239-64-4) is a chemically synthesized molecule with a unique structure that combines a benzamide core with a 1,3,4-thiadiazole ring and sulfamoyl and ethylsulfanyl substituents. This intricate architecture makes it a subject of interest in medicinal chemistry and pharmaceutical research, particularly for its potential applications in drug discovery and development.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of 4-(dipropylsulfamoyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide?" Researchers are particularly intrigued by its sulfamoyl group, which is often associated with enzyme inhibition, a critical mechanism in treating various diseases. The presence of the thiadiazole ring further enhances its bioactivity, making it a candidate for antibacterial, antifungal, and anti-inflammatory applications.

In the context of green chemistry and sustainable synthesis, this compound has garnered attention due to its potential for low-toxicity and biodegradability. With increasing global focus on environmentally friendly pharmaceuticals, researchers are exploring ways to optimize its synthesis to minimize waste and energy consumption. This aligns with the growing demand for eco-conscious drug development, a hot topic in both academic and industrial circles.

Another frequently asked question is: "How does the structural complexity of 4-(dipropylsulfamoyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide influence its pharmacokinetics?" The compound's dipropylsulfamoyl moiety may improve its lipophilicity, potentially enhancing cell membrane permeability and oral bioavailability. Such properties are crucial for drug delivery systems, a field that has seen exponential growth due to advancements in nanotechnology and targeted therapy.

The 1,3,4-thiadiazole scaffold is a well-known pharmacophore, often linked to anticancer and antiviral activities. This has led to speculation about the compound's role in oncology research, especially with the rising prevalence of drug-resistant cancers. Its ethylsulfanyl group could also contribute to redox modulation, a mechanism being explored for neuroprotective and cardiovascular therapies.

From a computational chemistry perspective, 392239-64-4 is a prime candidate for molecular docking and QSAR studies. Researchers are leveraging AI-driven drug design to predict its interactions with biological targets, a trend reflecting the broader shift toward data-driven pharmaceutical innovation. This approach is particularly relevant given the increasing use of machine learning in high-throughput screening.

In summary, 4-(dipropylsulfamoyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide represents a multifaceted compound with significant potential across multiple domains of biomedical research. Its unique chemical features and alignment with contemporary scientific trends make it a compelling subject for further investigation.